![molecular formula C13H15FN2O3 B2915361 N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)propionamide CAS No. 954699-00-4](/img/structure/B2915361.png)
N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
The molecular structure consists of an oxazolidinone ring, a fluorophenyl group, and a propionamide moiety. The fluorine substitution on the phenyl ring imparts specific properties to the compound .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis include acylation, reduction, and other transformations. These reactions lead to the formation of the desired compound .
Scientific Research Applications
Antimicrobial and Antifungal Applications
A study by Helal et al. (2013) synthesized novel propionamide derivatives, exhibiting significant antibacterial and antifungal activities. These compounds were found to be potent against various strains, showing antimicrobial activity levels comparable to standard agents like Ampicillin and Flucanazole. This highlights the potential of propionamide derivatives in developing new antimicrobial agents (Helal, Abbas, Salem, Farag, & Ammar, 2013).
Anti-HCV, Anticancer, and Antimicrobial Agents
Çıkla et al. (2013) explored flurbiprofen hydrazide derivatives for their anti-HCV, anticancer, and antimicrobial properties. Selected compounds showed significant inhibition against hepatitis C virus NS5B RNA polymerase and exhibited marked effects against leukemia cancer cell lines, alongside antibacterial activity against specific bacterial strains, demonstrating a multifaceted potential in therapeutic applications (Çıkla, Tatar, Küçükgüzel, Şahin, Yurdakul, Basu, Krishnan, Nichols, & Kaushik-Basu, 2013).
Antipathogenic Activity
Limban, Marutescu, and Chifiriuc (2011) synthesized acylthioureas showing significant interaction with bacterial cells, particularly against strains known for biofilm formation like Pseudomonas aeruginosa and Staphylococcus aureus. This suggests potential for the development of novel antimicrobial agents with antibiofilm properties, which is crucial for tackling chronic infections (Limban, Marutescu, & Chifiriuc, 2011).
Anti-inflammatory Activity
Sunder and Maleraju (2013) reported on the synthesis of acetamide derivatives with significant anti-inflammatory activity. This indicates the utility of such compounds in developing new anti-inflammatory drugs, which is essential for treating various chronic inflammatory diseases (Sunder & Maleraju, 2013).
Mechanism of Action
N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)propionamide is known for its antiandrogen activity. It selectively decreases testosterone levels in the prostate without affecting hypothalamic regulation mechanisms. The R-(-) enantiomer is particularly active and has fewer side effects compared to the racemate .
Properties
IUPAC Name |
N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O3/c1-2-12(17)15-7-11-8-16(13(18)19-11)10-5-3-9(14)4-6-10/h3-6,11H,2,7-8H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOTYGXLJWKIHNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCC1CN(C(=O)O1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.